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Compound of Interest

Compound Name: Talc

Cat. No.: B001216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of talc in a range of

solvents, including water, acids, alkalis, and organic solvents. The information is compiled from

scientific literature and pharmacopeia standards to assist researchers, scientists, and drug

development professionals in their work with this common excipient and industrial mineral.

Quantitative and Qualitative Solubility of Talc
Talc, a hydrated magnesium silicate with the chemical formula Mg₃Si₄O₁₀(OH)₂, is well-known

for its low solubility in most solvents.[1] This property is a key factor in its widespread use in

pharmaceuticals, cosmetics, and various industrial applications. The following tables

summarize the available quantitative and qualitative data on talc's solubility.

Solubility in Aqueous Solutions
Talc is practically insoluble in water.[2][3][4] The dissolution that does occur is a slow process

and is influenced by factors such as pH, temperature, and the specific surface area of the talc
particles.
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Solvent Temperature pH Range
Solubility/Diss
olution Rate

Notes

Water 70°F (21°C) Neutral < 1 mg/mL
General solubility

value.

Aqueous

Solutions
37°C 2 - 8

1.4 (±1.0)× 10⁻¹¹

mol Si/m²·s

This value

represents the

dissolution rate,

not the

equilibrium

solubility. The

rate was found to

be independent

of pH within this

range.

Water Boiling Neutral

Residue ≤ 4.0

mg from 20 mL

of filtrate (from

10.0 g talc in 50

mL water)

As per the United

States

Pharmacopeia

(USP) test for

"Acid or alkali,

and water-

soluble

substances," this

indicates very

low solubility.[4]

Solubility in Acidic Solutions
Talc is slightly soluble in dilute mineral acids. The dissolution process in acidic solutions

involves the exchange of magnesium ions for protons at the talc surface.[5]
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Solvent Temperature Concentration
Solubility/Diss
olution
Information

Notes

Dilute Mineral

Acids
Not Specified Dilute Slightly soluble

General

qualitative

description.[2]

Dilute

Hydrochloric Acid
50°C 3 N Residue ≤ 2.0%

According to the

USP test for

"Acid-soluble

substances," this

is a measure of

the soluble

impurities rather

than the solubility

of talc itself, but it

provides an

upper limit for

dissolution under

these conditions.

[4]

Acetic Acid Not Specified Not Specified

Leaching of

magnesium ions

from the talc

structure has

been observed.

The extent of

dissolution is

dependent on

reaction

temperature.

Solubility in Alkaline Solutions
Talc is generally considered to be practically insoluble in dilute solutions of alkali hydroxides.[1]

[2] However, its reactivity can be influenced by the strength of the alkaline solution and by

physical treatments of the talc.
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Solvent Temperature Concentration
Solubility/Reac
tivity

Notes

Dilute Alkali

Hydroxides
Not Specified Dilute

Practically

insoluble

General

qualitative

description.[1][2]

Sodium

Hydroxide

(NaOH)

Not Specified 19 mol·dm⁻³

Reactivity

observed with

mechanochemic

ally activated

meta-talc.

This indicates

that under harsh

alkaline

conditions and

with modified

talc, some level

of interaction and

dissolution

occurs.

Solubility in Organic Solvents
Talc is generally insoluble in organic solvents.

Solvent Temperature Solubility

Ethanol (95%) Not Specified Practically insoluble[4]

Diethyl Ether Not Specified Practically insoluble[4]

Acetone Not Specified Sparingly soluble[3]

Methanol Not Specified Slightly soluble[3]

Isopropyl Acetate Not Specified Slightly soluble[3]

Octanol Not Specified Practically insoluble[3]

Experimental Protocols
The following are detailed methodologies for key experiments to determine the extent of talc's

solubility or the presence of soluble substances.
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Determination of Water-Soluble Substances (Adapted
from USP)
This method determines the amount of soluble matter in talc when treated with boiling water.

Methodology:

Weigh 10.0 g of talc and transfer it to a flask.

Add 50 mL of purified water.

Heat the mixture to boiling and maintain it at a boil for 30 minutes, adding water as needed

to maintain the original volume.

Allow the mixture to cool to room temperature.

Add purified water to restore the original mass.

Filter the mixture until a clear filtrate is obtained.

Evaporate 20 mL of the filtrate to dryness in a tared evaporating dish.

Dry the residue at 105°C for 1 hour.

Cool the dish in a desiccator and weigh the residue. The mass of the residue indicates the

amount of water-soluble substances.[4]

Determination of Acid-Soluble Substances (Adapted
from USP)
This protocol provides a method for quantifying the amount of material in a talc sample that is

soluble in dilute hydrochloric acid under specific conditions.

Methodology:

Accurately weigh approximately 1.0 g of talc.

Add 20 mL of dilute hydrochloric acid (3 N).
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Heat the mixture at 50°C for 15 minutes with stirring.

Allow the mixture to cool.

Add water to bring the total volume to exactly 50 mL and mix thoroughly.

Filter the solution, centrifuging if necessary, to obtain a clear filtrate.

Pipette 25 mL of the clear filtrate into a tared evaporating dish.

Add 1 mL of dilute sulfuric acid to the filtrate.

Evaporate the solution to dryness on a water bath.

Ignite the residue at 800 ± 25°C to a constant weight.

The weight of the residue corresponds to the acid-soluble substances.[5]

General Gravimetric Method for Solubility of Sparingly
Soluble Solids
This method can be adapted to determine the solubility of talc in various solvents where the

dissolved amount is sufficient for gravimetric analysis.

Methodology:

Prepare a saturated solution of talc in the desired solvent by adding an excess amount of

talc to the solvent in a conical flask.

Agitate the mixture for a prolonged period (e.g., 24-48 hours) at a constant temperature to

ensure equilibrium is reached. The presence of undissolved talc is necessary to confirm

saturation.[6]

Carefully filter a known volume of the saturated solution to remove all undissolved talc.

Transfer the clear filtrate to a pre-weighed, dry evaporating dish.
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Evaporate the solvent from the filtrate by gentle heating. For organic solvents, use

appropriate ventilation and heating methods (e.g., a steam bath or rotary evaporator).

Once the solvent is evaporated, dry the residue in an oven at an appropriate temperature

until a constant weight is achieved.[7]

The final weight of the residue represents the mass of talc dissolved in the known volume of

the solvent. From this, the solubility can be calculated in units such as g/100 mL or mg/L.[6]

[7]

Visualized Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.
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Start

Weigh 10.0 g of Talc

Add 50 mL of Purified Water

Boil for 30 minutes

Cool to Room Temperature

Restore Original Mass with Water

Filter to Obtain Clear Filtrate

Evaporate 20 mL of Filtrate

Dry Residue at 105°C for 1 hour

Weigh the Residue

End

Click to download full resolution via product page

Caption: Workflow for determining water-soluble substances in talc.
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Start

Weigh ~1.0 g of Talc

Add 20 mL of 3N HCl

Heat at 50°C for 15 min with Stirring

Cool and Dilute to 50 mL

Filter to Obtain Clear Filtrate

Pipette 25 mL of Filtrate

Add 1 mL of H₂SO₄

Evaporate to Dryness

Ignite at 800°C to Constant Weight

Weigh the Residue

End

 

Start

Prepare Saturated Solution
(Excess Talc in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h agitation)

Filter a Known Volume
of the Saturated Solution

Transfer Filtrate to
a Pre-weighed Dish

Evaporate Solvent

Dry Residue to Constant Weight

Weigh the Residue

Calculate Solubility

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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